Cas no 175414-99-0 (1,2-Cyclobutanediamine, (1S-trans)- (9CI))

• Product Name: 1,2-Cyclobutanediamine, (1S-trans)- (9CI)
• CAS No: 175414-99-0
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD30540446
• CID: 5220538
• Update Time: 2025-05-19

1,2-Cyclobutanediamine, (1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclobutanediamine, (1S-trans)- (9CI)
• (1S, 2S)-Cyclobutane-1,2-diamine

• MDL： MFCD30540446
• Inchi： 1S/C4H10N2/c5-3-1-2-4(3)6/h3-4H,1-2,5-6H2/t3-,4-/m0/s1
• InChI Key： VHCQWQAYVBRQQC-IMJSIDKUSA-N
• SMILES： [C@H]1(N)CC[C@@H]1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,2-Cyclobutanediamine, (1S-trans)- (9CI)

Introduction to 1,2-Cyclobutanediamine, (1S-trans)- (9CI) and Its Significance in Modern Chemical Research

1,2-Cyclobutanediamine, (1S-trans)- (9CI), with the CAS number 175414-99-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This bicyclic diamine derivative possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's distinct stereochemistry, particularly the (1S-trans) configuration as indicated by the (9CI) notation, contributes to its intriguing chemical properties and potential applications in drug development.

The molecular structure of 1,2-Cyclobutanediamine, (1S-trans)- (9CI) consists of a cyclobutane ring substituted with two amino groups at the 1 and 2 positions. This arrangement creates a rigid scaffold that can be exploited in the design of novel compounds with tailored biological activities. The presence of chiral centers in the molecule allows for the exploration of enantiomeric relationships, which is a critical consideration in medicinal chemistry due to the often dramatic differences in activity between enantiomers.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential as building blocks for therapeutic agents. The cyclobutane core of 1,2-Cyclobutanediamine, (1S-trans)- (9CI) offers several advantages over linear or more complex cyclic systems. For instance, its compact structure can enhance binding affinity to biological targets, while its rigidity can improve metabolic stability. These features make it an attractive candidate for further investigation in the development of small-molecule drugs.

One of the most compelling aspects of 1,2-Cyclobutanediamine, (1S-trans)- (9CI) is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to create derivatives with specific biological functions. For example, modifications of the amino groups can lead to amides, ureas, or other functionalized derivatives that exhibit enhanced solubility or binding properties. Such modifications are essential for optimizing drug candidates for clinical use.

The stereochemical purity of (1S-trans)- configuration is particularly noteworthy. The trans-configuration ensures that both amino groups are oriented away from each other on the cyclobutane ring, which can influence both electronic and steric interactions with potential biological targets. This stereochemistry has been studied extensively in the context of enzyme inhibition and receptor binding assays. Recent computational studies have suggested that this particular conformation may offer favorable interactions with certain protein targets, making it a promising scaffold for drug discovery.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 1,2-Cyclobutanediamine, (1S-trans)- (9CI). Catalytic asymmetric hydrogenation techniques have enabled efficient production of enantiomerically pure forms of this compound, reducing reliance on traditional chiral resolution methods. These improvements not only lower production costs but also allow for more rapid exploration of its pharmacological potential. The ability to produce high-purity samples is crucial for rigorous biochemical and pharmacological testing.

The pharmaceutical industry has shown particular interest in 1,2-Cyclobutanediamine, (1S-trans)- (9CI) for its potential applications in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors in ways that could alleviate symptoms associated with conditions such as depression and anxiety. While these findings are still under investigation, they highlight the compound's promise as a starting point for novel therapeutics.

Moreover, 1,2-Cyclobutanediamine, (1S-trans)- (9CI) has found utility beyond traditional pharmaceutical applications. Its unique structural features make it an interesting candidate for materials science research as well. For instance, it can be incorporated into polymers or coatings to enhance mechanical properties or thermal stability. The rigid cycloalkyl backbone provides a stable framework that can be modified to achieve specific material characteristics.

In conclusion, 1,2-Cyclobutanediamine, particularly its (1S-trans)- enantiomer as identified by (9CI) notation and CAS number 175414-99-0, represents a versatile and promising compound with diverse applications across chemical research and pharmaceutical development. Its unique structural attributes and stereochemical purity make it an invaluable intermediate for synthesizing novel bioactive molecules. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, 1,2-cycлобутанедаміну will undoubtedly play an increasingly significant role in advancing both medicinal chemistry and materials science.